Cas no 1160994-91-1 ((6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester)
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester Chemical and Physical Properties
Names and Identifiers
-
- (6-Chloro-4-trifluoromethylpyridin-2-yloxy)acetic acid methyl ester
- Methyl 2-((6-chloro-4-(trifluoromethyl)pyridin-2-yl)oxy)acetate
- (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester
-
- MDL: MFCD11845743
- Inchi: 1S/C9H7ClF3NO3/c1-16-8(15)4-17-7-3-5(9(11,12)13)2-6(10)14-7/h2-3H,4H2,1H3
- InChI Key: IQMCYMCHULBMPI-UHFFFAOYSA-N
- SMILES: C(OC)(=O)COC1=NC(Cl)=CC(C(F)(F)F)=C1
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: Not available
- Boiling Point: 280.4±40.0 °C at 760 mmHg
- Flash Point: 123.4±27.3 °C
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Safety Instruction: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC446038-1g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester |
1160994-91-1 | 1g |
£167.00 | 2025-02-21 | ||
| Apollo Scientific | PC446038-5g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester |
1160994-91-1 | 5g |
£657.00 | 2025-02-21 | ||
| TRC | C114825-250mg |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester |
1160994-91-1 | 250mg |
$ 420.00 | 2022-06-06 | ||
| TRC | C114825-500mg |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester |
1160994-91-1 | 500mg |
$ 700.00 | 2022-06-06 | ||
| abcr | AB302155-1 g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester; 95% |
1160994-91-1 | 1g |
€213.70 | 2022-08-31 | ||
| abcr | AB302155-5 g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester; 95% |
1160994-91-1 | 5g |
€681.30 | 2022-08-31 | ||
| abcr | AB302155-1g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester, 95%; . |
1160994-91-1 | 95% | 1g |
€252.10 | 2025-04-22 | |
| abcr | AB302155-5g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester, 95%; . |
1160994-91-1 | 95% | 5g |
€811.00 | 2025-04-22 | |
| A2B Chem LLC | AY01239-1g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester |
1160994-91-1 | 1g |
$280.00 | 2024-04-20 | ||
| A2B Chem LLC | AY01239-5g |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester |
1160994-91-1 | 5g |
$983.00 | 2024-04-20 |
(6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester
Professional Introduction to (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester (CAS No. 1160994-91-1)
Compound with the CAS number 1160994-91-1 and the product name (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.
The molecular structure of this compound features a pyridine core substituted with a chloro group at the 6-position and a trifluoromethyl group at the 4-position, which are strategically positioned to enhance its pharmacological activity. The presence of these substituents not only contributes to the compound's stability but also influences its interactions with biological targets, making it a promising candidate for further investigation.
The ester moiety at the 2-position of the pyridine ring introduces an additional layer of functionality, enabling diverse chemical modifications and bioconjugation strategies. This versatility is particularly valuable in the context of drug design, where modifications can be tailored to optimize solubility, bioavailability, and target specificity.
In recent years, there has been a growing interest in the development of novel compounds that leverage fluorinated aromatic rings for their enhanced metabolic stability and improved pharmacokinetic profiles. The trifluoromethyl group in (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester is a prime example of such an innovation, contributing to its potential as a lead compound in medicinal chemistry.
One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that derivatives of this structure may exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, studies have suggested that modifications to this scaffold could lead to compounds with potent antiviral and anti-inflammatory properties.
The chloro substituent at the 6-position of the pyridine ring further enhances the compound's pharmacological profile by influencing its electronic properties and binding affinity. This feature is particularly relevant in the context of designing small-molecule inhibitors that require precise interactions with biological targets. The combination of these structural elements makes this compound a versatile tool for medicinal chemists exploring new therapeutic avenues.
Recent advancements in computational chemistry have enabled more efficient screening and optimization of such compounds. Molecular modeling techniques have been instrumental in predicting the binding modes of this compound with potential targets, providing valuable insights into its mechanism of action. These computational studies have complemented experimental efforts, leading to faster identification of promising derivatives for further development.
The synthesis of (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the expertise required to develop such complex molecules. Each step has been optimized to ensure high yield and purity, which are critical for subsequent biological evaluations.
In conclusion, the compound with CAS number 1160994-91-1 and product name (6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester is a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of today's most pressing medical challenges.
1160994-91-1 ((6-Chloro-4-trifluoromethyl-pyridin-2-yloxy)-acetic acid methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)